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Compound of Interest

Compound Name: 2-Bromoacrylamide

Cat. No.: B1589967 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical properties, structure, and

reactivity of 2-Bromoacrylamide, a versatile reagent with significant applications in organic

synthesis and drug development.

Chemical Properties and Structure
2-Bromoacrylamide is a white crystalline solid at room temperature.[1] Its fundamental

properties are summarized below, providing a foundational understanding of its physical and

chemical nature.

Data Presentation: Quantitative Properties of 2-Bromoacrylamide
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Property Value Source(s)

Molecular Formula C₃H₄BrNO [2][3]

Molecular Weight 149.97 g/mol [3]

CAS Number 70321-36-7 [2][3][4]

Appearance White Crystalline Solid [1]

Melting Point 82 - 86 °C

Boiling Point 125 °C @ 25 mmHg [5]

Solubility
Soluble in water, alcohol,

acetone
[1]

XLogP3 0.6 [2][3]

Topological Polar Surface Area 43.1 Å² [3]

Hydrogen Bond Donor Count 1 [2][3]

Hydrogen Bond Acceptor

Count
1 [2][3]

Structural Identifiers

The unique structure of 2-Bromoacrylamide can be represented by several standard chemical

identifiers, crucial for database searches and computational modeling.[6][7][8]

SMILES:C=C(C(=O)N)Br[2][3]

InChI:InChI=1S/C3H4BrNO/c1-2(4)3(5)6/h1H2,(H2,5,6)[3]

InChIKey:CWJLXOUWYUQFHL-UHFFFAOYSA-N[3]

Reactivity and Mechanisms
2-Bromoacrylamide's utility stems from its dual reactivity. It possesses both an electrophilic

α,β-unsaturated system and a labile bromine atom, making it a valuable building block in

organic chemistry.
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Michael Acceptor

The electron-withdrawing nature of the amide and bromine atom polarizes the carbon-carbon

double bond, rendering the β-carbon electrophilic. This makes 2-bromoacrylamide an

excellent Michael acceptor. It readily undergoes conjugate addition reactions with a variety of

soft nucleophiles, such as thiols (e.g., cysteine residues in proteins), amines, and enolates.[9]

[10][11] This reaction is fundamental to its use as a covalent modifier in drug discovery.
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Reactants

Product2-Bromoacrylamide

Covalent Adduct

Michael Addition

Nucleophile (e.g., R-SH)

Start: 2-Bromoacrylonitrile

Hydration
(Acid or Enzyme Catalyst)

Neutralization (Base)

Organic Extraction

Purification
(Recrystallization/Chromatography)

Characterization
(NMR, MS, IR)

Product: 2-Bromoacrylamide

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1589967?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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